Cas no 1504946-30-8 (1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)
1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-carboxylic acid, 1-[1-(3-methylbutyl)-3-azetidinyl]-
- 1-(1-isopentylazetidin-3-yl)-1h-1,2,3-triazole-4-carboxylic acid
- 1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
-
- Inchi: 1S/C11H18N4O2/c1-8(2)3-4-14-5-9(6-14)15-7-10(11(16)17)12-13-15/h7-9H,3-6H2,1-2H3,(H,16,17)
- InChI Key: GOMUCVPHXIWZAH-UHFFFAOYSA-N
- SMILES: N1(C2CN(CCC(C)C)C2)C=C(C(O)=O)N=N1
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 415.9±55.0 °C(Predicted)
- pka: 3.18±0.50(Predicted)
1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I114531-100mg |
1-(1-isopentylazetidin-3-yl)-1h-1,2,3-triazole-4-carboxylic acid |
1504946-30-8 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I114531-500mg |
1-(1-isopentylazetidin-3-yl)-1h-1,2,3-triazole-4-carboxylic acid |
1504946-30-8 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | I114531-1g |
1-(1-isopentylazetidin-3-yl)-1h-1,2,3-triazole-4-carboxylic acid |
1504946-30-8 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F2157-0027-0.25g |
1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1504946-30-8 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2157-0027-0.5g |
1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1504946-30-8 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2157-0027-1g |
1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1504946-30-8 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2157-0027-2.5g |
1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1504946-30-8 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2157-0027-5g |
1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1504946-30-8 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2157-0027-10g |
1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1504946-30-8 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
Chemical Profile: 1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1504946-30-8)
The compound 1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS registry number CAS No. 1504946-30-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a triazole ring system with an azetidine moiety and a carboxylic acid group. The integration of these functional groups makes it a versatile compound with diverse reactivity and biological activity.
Recent studies have highlighted the importance of azetidine derivatives in drug design due to their ability to modulate enzyme activity and target specific biological pathways. The presence of the isopentyl group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the triazole ring, a heterocyclic structure known for its aromaticity and stability, contributes to the compound's reactivity and selectivity in various chemical reactions.
The synthesis of 1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution, cyclization, and carboxylation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the azetidine ring system, reducing production costs and improving scalability.
In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied, particularly in the context of neurodegenerative diseases such as Alzheimer's disease. Furthermore, the compound's potential as an antimicrobial agent has been investigated, with studies demonstrating its effectiveness against a range of bacterial and fungal pathogens.
The physicochemical properties of CAS No. 1504946-30-8 are critical for its practical applications. Its molecular weight is approximately 277 g/mol, with a melting point around 220°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.
From an environmental perspective, the biodegradability and toxicity of this compound have been assessed to ensure its safe handling and disposal. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of approximately 7 days in aqueous environments. However, further research is required to fully understand its long-term ecological impact.
In conclusion, 1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1504946-30) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an attractive candidate for drug discovery and material science innovations. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in advancing modern chemistry and pharmacology.
1504946-30-8 (1-(1-isopentylazetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)